Cas no 1485826-63-8 (Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel-)

• Product Name: Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel-
• CAS No: 1485826-63-8
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 5190330
• Update Time: 2025-07-15

Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel-

• Inchi： 1S/C8H17N3O2/c1-3-10-8(12)11-6-4-9-5-7(6)13-2/h6-7,9H,3-5H2,1-2H3,(H2,10,11,12)/t6-,7-/m1/s1
• InChI Key： DNSNIORUJNTUIE-RNFRBKRXSA-N
• SMILES： N(CC)C(N[C@H]1[C@H](OC)CNC1)=O

Additional information on Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel-

Introduction to Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel- (CAS No. 1485826-63-8)

Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel-, with the CAS number 1485826-63-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity and structural complexity. The presence of the N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]- moiety suggests a unique stereochemical configuration that may contribute to its distinct pharmacological properties.

The pyrrolidinyl group is a common structural feature in many bioactive molecules, often found in drugs and natural products due to its ability to enhance binding affinity and selectivity. In this particular compound, the stereochemistry at the 3R and 4R positions of the pyrrolidinyl ring adds an additional layer of complexity, which is often exploited to fine-tune the biological activity of the molecule. The methoxy group at the 4-position further influences the electronic properties of the molecule, potentially affecting its interactions with biological targets.

Recent research in medicinal chemistry has highlighted the importance of such structurally complex molecules in developing novel therapeutic agents. The compound Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel- is being explored for its potential applications in various therapeutic areas. Its unique structure suggests that it may exhibit properties such as inhibitory activity against specific enzymes or receptors involved in disease pathways.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the urea moiety and the pyrrolidinyl group creates a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive candidate for further investigation by synthetic chemists and pharmacologists.

In vitro studies have begun to reveal some of the biological activities associated with this compound. Preliminary data suggest that it may possess inhibitory effects on certain enzymes relevant to inflammatory pathways. These findings are particularly promising given the increasing interest in targeting inflammation for treating chronic diseases such as arthritis and cardiovascular disorders.

The stereochemical purity of Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel- is another critical factor that influences its biological activity. The relative configuration at the stereogenic centers can significantly impact how the molecule interacts with biological targets. Ensuring high stereochemical purity is essential for obtaining reliable and reproducible results in biological assays.

The synthesis of this compound presents both challenges and opportunities for chemists. The need to maintain stereochemical integrity throughout the synthetic process requires careful planning and execution. However, advances in synthetic methodology have made it increasingly feasible to construct complex molecules like this one with high precision.

Ongoing research is focused on exploring derivatives of this compound to enhance its therapeutic potential. By modifying various functional groups or introducing new ones, scientists aim to develop more potent and selective inhibitors for target enzymes or receptors. These modifications may also improve drug-like properties such as solubility, bioavailability, and metabolic stability.

The role of computational chemistry in designing and optimizing molecules like this one cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. This approach can significantly reduce the time and cost associated with traditional trial-and-error screening methods.

In conclusion, Urea, N-ethyl-N'-[(3R,4R)-4-methoxy-3-pyrrolidinyl]-, rel-, CAS no. 1485826-63-8, represents a promising lead compound for pharmaceutical development. Its unique structure and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in the discovery of novel therapeutic agents.